![molecular formula C15H14BrNO3 B4943027 2-(4-bromophenoxy)ethyl phenylcarbamate](/img/structure/B4943027.png)
2-(4-bromophenoxy)ethyl phenylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromophenoxy)ethyl phenylcarbamate, also known as brompheniramine, is a chemical compound that belongs to the class of antihistamines. It is commonly used as an over-the-counter medication to treat symptoms of allergies, such as sneezing, runny nose, and itchy eyes. However, brompheniramine has also gained attention in the scientific community for its potential applications in research.
Mechanism of Action
Brompheniramine works by blocking histamine receptors in the body. Histamine is a chemical that is released by the immune system in response to an allergen. By blocking histamine receptors, 2-(4-bromophenoxy)ethyl phenylcarbamateine can reduce the symptoms of an allergic reaction.
Biochemical and Physiological Effects:
Brompheniramine has been shown to have a number of biochemical and physiological effects. It can cause drowsiness, as it is able to cross the blood-brain barrier and interact with histamine receptors in the brain. It can also cause dry mouth, blurred vision, and urinary retention.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-bromophenoxy)ethyl phenylcarbamateine in lab experiments is that it is readily available and relatively inexpensive. It has also been well-studied, so its effects and mechanisms of action are well-understood. However, one limitation is that it can cause drowsiness and other side effects, which may affect the results of experiments.
Future Directions
There are several future directions for research involving 2-(4-bromophenoxy)ethyl phenylcarbamateine. One potential area of study is its use in treating cancer. Some studies have suggested that 2-(4-bromophenoxy)ethyl phenylcarbamateine may be able to inhibit the growth of certain types of cancer cells. Another area of study is its use in treating asthma and COPD. Brompheniramine has been shown to have bronchodilatory effects, which could make it a useful treatment for these conditions. Finally, more research could be done to better understand the mechanisms of action of 2-(4-bromophenoxy)ethyl phenylcarbamateine and its potential uses in other areas of medicine.
Synthesis Methods
The synthesis of 2-(4-bromophenoxy)ethyl phenylcarbamateine involves the reaction between 4-bromophenol and phenyl isocyanate in the presence of a base, followed by the addition of 2-chloroethyl ether. The resulting product is then purified through recrystallization.
Scientific Research Applications
Brompheniramine has been used in various scientific research studies due to its ability to interact with histamine receptors in the body. It has been studied for its potential use in treating conditions such as asthma, chronic obstructive pulmonary disease (COPD), and even certain types of cancer.
properties
IUPAC Name |
2-(4-bromophenoxy)ethyl N-phenylcarbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO3/c16-12-6-8-14(9-7-12)19-10-11-20-15(18)17-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZPUSOZSWKJVFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)OCCOC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47198486 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.